Cas no 1807193-49-2 (Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate)

• Product Name: Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate
• CAS No: 1807193-49-2
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 4943372
• Update Time: 2025-06-14

Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate

• Inchi： 1S/C13H14FNO2/c1-3-11-10(8-15)5-9(6-12(11)14)7-13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： FETFQFDQAGMCJH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=C1CC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate

Comprehensive Overview of Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate (CAS No. 1807193-49-2)

Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate (CAS No. 1807193-49-2) is a fluorinated aromatic ester compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, fluoro substituent, and ethyl ester, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS number 1807193-49-2 is frequently searched in scientific databases, reflecting its growing relevance in organic synthesis. Recent trends highlight its utility in developing small-molecule therapeutics, especially for metabolic disorders and inflammatory diseases. The 5-fluoro moiety enhances its metabolic stability, a critical factor in pharmacokinetics, while the ethyl ester group improves solubility, facilitating formulation development.

In agrochemical applications, Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate serves as a precursor for herbicides and fungicides. Its cyano-fluorophenyl backbone is structurally analogous to several commercial crop protection agents, driving demand in sustainable agriculture. Environmental compatibility and low toxicity are key advantages, aligning with global trends toward green chemistry and reduced ecological impact.

Synthetic routes to CAS 1807193-49-2 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, topics widely discussed in academic forums. Optimizing yield and purity remains a focus, with microwave-assisted synthesis emerging as a time-efficient alternative. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards.

Market analysts note rising inquiries for 3-cyano-5-fluoro-4-ethylphenylacetate derivatives, linked to patents filed by major pharma companies. This surge underscores the compound's role in intellectual property-driven R&D. FAQs include its stability under acidic conditions and compatibility with Grignard reagents, indicating practical concerns among end-users.

Future prospects for Ethyl 3-cyano-5-fluoro-4-ethylphenylacetate include explorations in bioconjugation and prodrug design, areas gaining traction in precision medicine. Its multi-functional groups enable diverse chemical modifications, catering to personalized therapeutics—a hotspot in modern pharmacology.